Tailoring length and viscosity of dynamic metallo-supramolecular polymers in solution†
RSC Advances Pub Date: 2016-01-27 DOI: 10.1039/C5RA26907E
Abstract
Transition metal ions, like Fe2+, Co2+ and Ni2+ coordinate to ditopic ligands such as 1,4-bis(2,2′:6′,2′′-terpyridin-4′-yl)benzene (1) forming sufficiently strong yet dynamic bonds in aqueous solutions, leading to extended, rigid-rod like metallo-supramolecular coordination polyelectrolytes (MEPEs). Here, we present a way to adjust the average molar mass, chain-length and viscosity of MEPEs using the monotopic chain stopper 4′-(phenyl)-2,2′:6′,2′′-terpyridine (2). The systems are analyzed by light scattering and viscometry. The experiments indicate that chain-length and viscosity of the MEPEs are modifiable in predictable ways by adding the monotopic chain stopper, 2. Light scattering is a suitable method for studying the molar mass and also the shape of the MEPEs.
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